2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C21H22N6O2
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-5-yl)-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C21H22N6O2/c1-21(2)8-15-18(16(28)9-21)17(12-4-6-13(29-3)7-5-12)14(10-22)19(23)27(15)20-24-11-25-26-20/h4-7,11,17H,8-9,23H2,1-3H3,(H,24,25,26)
• InChI Key: ITNDWUDGRLTHGN-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2C3=NC=NN3)N)C#N)C4=CC=C(C=C4)OC)C(=O)C1)C

Description

2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has shown potential in scientific research applications. This compound is a member of the quinoline family and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been shown to inhibit the production of nitric oxide, which is involved in various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential as a therapeutic agent for cancer and inflammation in clinical trials. Additionally, future research could explore the potential of this compound in other areas of medicine, such as neurodegenerative diseases.

Synthesis Methods

2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been synthesized using different methods. One of the methods involves the reaction of 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7,8-dione with 4-methoxyphenylhydrazine in the presence of triethylamine and acetic anhydride to form 2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile.

Scientific Research Applications

2-amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has shown potential in scientific research applications. This compound has been studied for its potential as an anti-cancer agent and has shown promising results in inhibiting the growth of cancer cells. Additionally, this compound has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the production of nitric oxide.